Cas no 920023-51-4 (tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate)

Tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure features a 2-bromophenyl group and a cyano substituent on the piperidine ring, offering multiple reactive sites for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is valuable for constructing complex heterocyclic frameworks, enabling applications in medicinal chemistry and drug discovery. Its high purity and well-defined reactivity make it a reliable building block for researchers developing bioactive molecules. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.

tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate structure

920023-51-4 structure

Product Name:tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate

CAS No:920023-51-4

MF:C₁₇H₂₁BrN₂O₂

MW:365.264843702316

MDL:MFCD11849803

CID:759573

PubChem ID:49760259

Update Time:2025-05-28

tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-(2-bromophenyl)-4-cyano-,1,1-dimethylethyl ester
- 1-BOC-4-CYANO-4-(2-BROMOPHENYL)-PIPERIDINE
- tert-butyl 4-(2-bromophenyl)-4-cyanopiperidine-1-carboxylate
- 1,1-Dimethylethyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate (ACI)
- tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate
- 920023-51-4
- MFCD11849803
- SCHEMBL4362609
- AB91600
- AS-36132
- tert-butyl4-(2-bromophenyl)-4-cyanopiperidine-1-carboxylate
- GFNKYSDJZBSDQR-UHFFFAOYSA-N
- DTXSID90678151
- CS-0171745
- N-BOC-4-(2-BROMOPHENYL)-4-CYANOPIPERIDINE
- DA-00883
- AKOS015955032
- MDL： MFCD11849803
- Inchi： 1S/C17H21BrN2O2/c1-16(2,3)22-15(21)20-10-8-17(12-19,9-11-20)13-6-4-5-7-14(13)18/h4-7H,8-11H2,1-3H3
- InChI Key： GFNKYSDJZBSDQR-UHFFFAOYSA-N
- SMILES： N#CC1(CCN(C(OC(C)(C)C)=O)CC1)C1C(Br)=CC=CC=1

Computed Properties

Exact Mass: 364.079
Monoisotopic Mass: 364.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 455
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.3A^2
XLogP3: 3.5

Experimental Properties

Color/Form: White to Yellow Solid

tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52690-0.25/G	N-BOC-4-(2-BROMOPHENYL)-4-CYANOPIPERIDINE	920023-51-4	95%	0.25g	$189	2023-09-17
AstaTech	52690-1/G	N-BOC-4-(2-BROMOPHENYL)-4-CYANOPIPERIDINE	920023-51-4	95%	1g	$353	2023-09-17
AstaTech	52690-5/G	N-BOC-4-(2-BROMOPHENYL)-4-CYANOPIPERIDINE	920023-51-4	95%	5g	$993	2023-09-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13245-10g	tert-butyl 4-(2-bromophenyl)-4-cyanopiperidine-1-carboxylate	920023-51-4	95%	10g	$1215	2023-09-07
abcr	AB306844-250 mg	N-Boc-4-(2-bromophenyl)-4-cyanopiperidine, 95%; .	920023-51-4	95%	250mg	€353.00	2023-06-21
abcr	AB306844-1 g	N-Boc-4-(2-bromophenyl)-4-cyanopiperidine, 95%; .	920023-51-4	95%	1g	€613.20	2023-06-21
TRC	T180165-500mg	tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate	920023-51-4		500mg	$ 500.00	2022-06-03
TRC	T180165-1000mg	tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate	920023-51-4		1g	$ 830.00	2022-06-03
TRC	T180165-2500mg	tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate	920023-51-4		2500mg	$ 1655.00	2022-06-03
Alichem	A129008576-250mg	N-boc-4-(2-bromophenyl)-4-cyanopiperidine	920023-51-4	95%	250mg	$188.16	2023-08-31

tert-Butyl 4-(2-bromophenyl)-4-cyano-1-piperidinecarboxylate Production Method

Production Method 1

118753-70-1

19472-74-3

920023-51-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Tetrahydrofuran , Water ; 10 min, reflux
1.2 rt; 4 h, reflux; reflux → rt

Reference

: Indole-3-carbonyl-spiro-piperidine derivatives as V1a receptor antagonists and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 2

118753-70-1

19472-74-3

920023-51-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 0 °C → 23 °C; 10 min, 23 °C
1.2 overnight, 80 °C; 80 °C → 23 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of substituted piperidines that increase tumor suppressor protein p53 activity and the uses thereof

, World Intellectual Property Organization, , ,

Production Method 3

118753-70-1

19472-74-3

920023-51-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 15 min, 0 °C → 25 °C
1.2 15 h, 80 °C
1.3 Reagents: Water

Reference

: Preparation of substituted pyrazine compounds as antitumor agents

, World Intellectual Property Organization, , ,

Production Method 4

118753-70-1

19472-74-3

920023-51-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 18 °C; 18 °C → rt; 30 min, rt; 5 h, rt → 50 °C

Reference

: Quinolizine-3-carboxamide derivatives as M1 receptor positive allosteric modulators and their preparation and for the treatment of diseases

, World Intellectual Property Organization, , ,